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Compound of Interest

Compound Name: 2,5-Dimethylbenzoxazole

Cat. No.: B1361385 Get Quote

In-Depth Technical Guide: 2,5-
Dimethylbenzoxazole
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 2,5-Dimethylbenzoxazole, a heterocyclic organic compound with applications in

various research domains, including organic synthesis and medicinal chemistry.

Core Molecular Data
2,5-Dimethylbenzoxazole is a substituted benzoxazole derivative. Its fundamental molecular

characteristics are summarized below.

Property Value Citations

Molecular Formula C₉H₉NO [1][2][3][4]

Molecular Weight 147.17 g/mol [2][4]

Exact Mass 147.07 g/mol [2]

Elemental Analysis
C: 73.45%, H: 6.16%, N:

9.52%, O: 10.87%
[2]

CAS Registry Number 5676-58-4 [1][3]
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Physicochemical Properties
A collection of key physical and chemical properties of 2,5-Dimethylbenzoxazole are detailed

in the following table, providing essential data for experimental design and execution.

Property Value Citations

Appearance Brown liquid [1]

Boiling Point 215-218°C [1][5]

Density 1.088 - 1.09 g/mL [1][5]

Solubility in Water Insoluble [1]

Storage Room temperature, sealed, dry [5]

Logical Relationship: Synthesis Pathway
The synthesis of 2,5-Dimethylbenzoxazole can be achieved through the condensation of o-

aminophenol with an appropriate carboxylic acid or its derivative. The following diagram

illustrates the conceptual workflow for a common synthetic route.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1361385?utm_src=pdf-body
https://m.chemicalbook.com/ProductMSDSDetailCB0147060_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB0147060_EN.htm
https://www.myskinrecipes.com/shop/en/benzoxazole-derivatives/170635-25-dimethylbenzoxazole.html
https://m.chemicalbook.com/ProductMSDSDetailCB0147060_EN.htm
https://www.myskinrecipes.com/shop/en/benzoxazole-derivatives/170635-25-dimethylbenzoxazole.html
https://m.chemicalbook.com/ProductMSDSDetailCB0147060_EN.htm
https://www.myskinrecipes.com/shop/en/benzoxazole-derivatives/170635-25-dimethylbenzoxazole.html
https://www.benchchem.com/product/b1361385?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Process

Product

2-Amino-4-methylphenol

Condensation/
Cyclization

Reacts with

Acetic Anhydride

2,5-Dimethylbenzoxazole

Yields

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 2,5-Dimethylbenzoxazole.

Experimental Protocol: Synthesis of 2,5-
Dimethylbenzoxazole
While specific experimental details can vary, a general protocol for the synthesis of 2,5-
Dimethylbenzoxazole via the condensation of an o-aminophenol derivative and a carboxylic

acid derivative is outlined below. This protocol is a representative example and may require

optimization based on laboratory conditions and desired yield.

Materials:

2-Amino-4-methylphenol

Acetic anhydride or Acetyl chloride

A suitable solvent (e.g., toluene, xylene, or glacial acetic acid)
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Neutralizing agent (e.g., sodium bicarbonate solution)

Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 2-amino-4-methylphenol in the chosen solvent.

Addition of Reagent: Slowly add a stoichiometric equivalent of acetic anhydride or acetyl

chloride to the solution. The reaction may be exothermic.

Reflux: Heat the reaction mixture to reflux for a period of 2-4 hours. The progress of the

reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. If an acidic

solvent was used, carefully neutralize it with a base such as sodium bicarbonate solution.

Extraction: Transfer the mixture to a separatory funnel. Extract the product into an organic

solvent like ethyl acetate. Wash the organic layer with brine.

Drying and Evaporation: Dry the organic layer over anhydrous sodium sulfate, filter, and

remove the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by vacuum distillation or column

chromatography to yield pure 2,5-Dimethylbenzoxazole.

Applications in Research
2,5-Dimethylbenzoxazole serves as a valuable building block in several areas of chemical

research.[5] Its rigid, aromatic structure and photophysical properties make it a target for

development in various fields.[5]

Key Application Areas:

Pharmaceutical Intermediates: It is used as an intermediate in the synthesis of more

complex molecules for pharmaceutical applications.[5]
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Fluorescent Dyes: The benzoxazole core is a known fluorophore, making its derivatives

useful in the development of fluorescent dyes and optical brighteners.[5]

Luminescent Materials: It is employed in research for luminescent materials, with potential

applications in Organic Light Emitting Diodes (OLEDs) and chemical sensors.[5]

Medicinal Chemistry: The compound is explored in the design of new bioactive compounds

that may exhibit antimicrobial or anti-inflammatory activities.[5]

The following diagram illustrates the logical relationship between the core structure and its

potential applications.

Research & Development Applications

2,5-Dimethylbenzoxazole
(Core Structure)

Pharmaceutical
Intermediates

Serves as
building block for

Fluorescent Dyes &
Optical Brighteners

Utilized in

Luminescent Materials
(OLEDs, Sensors)

Employed in
research for

Bioactive Compounds
(Medicinal Chemistry)

Explored in
design of

Click to download full resolution via product page

Caption: Applications of 2,5-Dimethylbenzoxazole in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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